Cas no 2138348-31-7 (Pyridine, 5-cyclopentyl-2-nitro-)

• Product Name: Pyridine, 5-cyclopentyl-2-nitro-
• CAS No: 2138348-31-7
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5269068
• Update Time: 2025-07-21

Pyridine, 5-cyclopentyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-cyclopentyl-2-nitro-

• Inchi： 1S/C10H12N2O2/c13-12(14)10-6-5-9(7-11-10)8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key： RXUQNMGAKDBNFZ-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC=C(C2CCCC2)C=C1

Additional information on Pyridine, 5-cyclopentyl-2-nitro-

Pyridine, 5-cyclopentyl-2-nitro- (CAS No. 2138348-31-7): A Comprehensive Overview in Modern Chemical Research

Pyridine, 5-cyclopentyl-2-nitro-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2138348-31-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both a cyclopentyl group and a nitro substituent makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel derivatives with tailored biological activities.

The structural motif of Pyridine, 5-cyclopentyl-2-nitro- combines the electron-withdrawing nature of the nitro group with the lipophilic properties of the cyclopentyl moiety. This combination not only influences its electronic properties but also opens up possibilities for diverse interactions with biological targets. The nitro group, in particular, is known for its ability to participate in hydrogen bonding and metal coordination, making it a valuable feature in drug design. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, suggesting potential therapeutic applications.

In the context of pharmaceutical development, Pyridine, 5-cyclopentyl-2-nitro- has been explored as a key intermediate in the synthesis of various bioactive molecules. Researchers have leveraged its scaffold to develop compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of this compound have shown promising results in inhibiting key enzymes involved in cancer cell proliferation. The cyclopentyl group enhances solubility and bioavailability, while the nitro group provides a site for further functionalization, allowing for the creation of highly specific pharmacophores.

The synthesis of Pyridine, 5-cyclopentyl-2-nitro- involves multi-step organic reactions that highlight the compound's synthetic versatility. Common synthetic routes include nitration of pyridine derivatives followed by Grignard reactions to introduce the cyclopentyl group. Advances in catalytic methods have further refined these processes, improving yield and purity. These synthetic strategies are crucial for producing high-quality intermediates that can be used in subsequent drug development efforts.

The chemical properties of Pyridine, 5-cyclopentyl-2-nitro- also make it a valuable tool in material science and industrial applications. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. Additionally, its aromaticity and electron distribution make it suitable for applications in organic electronics and sensors. As research continues to uncover new functionalities, the potential uses of this compound are likely to expand.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like Pyridine, 5-cyclopentyl-2-nitro-. By integrating molecular modeling techniques with experimental data, researchers can predict binding affinities and optimize lead structures before synthesizing them. This approach has significantly accelerated drug discovery pipelines and reduced costs associated with traditional trial-and-error methods. The integration of machine learning algorithms has further enhanced these capabilities, allowing for more accurate predictions and design iterations.

The environmental impact of synthesizing and using Pyridine, 5-cyclopentyl-2-nitro- is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices include the use of renewable feedstocks and catalytic processes that improve atom economy. These initiatives align with broader goals within the chemical industry to promote environmentally responsible manufacturing practices.

In conclusion, Pyridine, 5-cyclopentyl-2-nitro-, with its CAS number CAS No. 2138348-31-7, represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in pharmaceuticals, materials science, and beyond. As research progresses, continued exploration of its properties and potential will undoubtedly lead to new discoveries and advancements.